Cas no 339-02-6 (Pregn-4-ene-3,20-dione,9-fluoro-11-hydroxy-, (11b)- (9CI))

Pregn-4-ene-3,20-dione,9-fluoro-11-hydroxy-, (11b)- (9CI) structure
339-02-6 structure
Product Name:Pregn-4-ene-3,20-dione,9-fluoro-11-hydroxy-, (11b)- (9CI)
CAS No:339-02-6
MF:C21H29FO3
MW:348.451570272446
CID:321890
PubChem ID:226014
Update Time:2025-04-19

Pregn-4-ene-3,20-dione,9-fluoro-11-hydroxy-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,20-dione,9-fluoro-11-hydroxy-, (11b)- (9CI)
    • (8S,9R,10S,11S,13R,14S,17S)-17-acetyl-9-fluoro-11-hydroxy-10,13-dimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one
    • 11beta-Hydroxy-9alpha-fluoroprogesterone
    • 9alpha-Fluoro-11beta-hydroxy-4-pregnene-3,20-dione
    • MLS002638463
    • Pregn-4-ene-3,20-dione, 9-alpha-fluoro-11-beta-hydroxy-
    • NIOSH/TU5024100
    • DTXSID20955487
    • 339-02-6
    • SCHEMBL11660982
    • 9-Fluoro-11-hydroxypregn-4-ene-3,20-dione
    • NSC17128
    • NSC16008
    • Q27148951
    • CHEBI:79814
    • (11beta)-9-fluoro-11-hydroxypregn-4-ene-3,20-dione
    • NSC-16008
    • NSC-17128
    • 9-alpha-Fluoro-11-beta-hydroxypregn-4-ene-3,20-dione
    • MLS000737822
    • TU50241000
    • CHEMBL3250363
    • 9-alpha-Fluoro-11-beta-hydroxyprogesterone
    • Inchi: 1S/C21H29FO3/c1-12(23)15-6-7-16-17-5-4-13-10-14(24)8-9-20(13,3)21(17,22)18(25)11-19(15,16)2/h10,15-18,25H,4-9,11H2,1-3H3/t15-,16+,17+,18+,19-,20+,21+/m1/s1
    • InChI Key: JSGVCWDJNUVILL-VTZQMFNYSA-N
    • SMILES: F[C@]12[C@H](C[C@]3(C)[C@@H](C(C)=O)CC[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)O

Computed Properties

  • Exact Mass: 348.21017
  • Monoisotopic Mass: 348.21007294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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